Cas no 194932-03-1 (Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-)

• Product name: Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 194932-03-1
• MF: C₂₄H₂₇NO₄S₂
• MW: 457.605484247208
• CID: 3864943
• PubChem ID: 3713026

Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-N,4-bis[[(4-methylphenyl)sulfonyl]methyl]-
• N-Ethyl-N,4-bis[(4-methylbenzenesulfonyl)methyl]aniline
• 194932-03-1
• N-ethyl-N,4-bis[(4-methylphenyl)sulfonylmethyl]aniline

• Inchi： InChI=1S/C24H27NO4S2/c1-4-25(18-31(28,29)24-15-7-20(3)8-16-24)22-11-9-21(10-12-22)17-30(26,27)23-13-5-19(2)6-14-23/h5-16H,4,17-18H2,1-3H3
• InChI Key： VQIXJQPBJIYBGT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 457.13815069Da
• Monoisotopic Mass: 457.13815069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų
• XLogP3: 4.9